3,17-Dihydroxyestra-1,3,5(10)-trien-6-one
3,17-Dihydroxyestra-1,3,5(10)-trien-6-one
Brand Name:
Vulcanchem
CAS No.:
571-92-6
VCID:
VC0191673
InChI:
InChI=1S/C18H22O3/c1-18-7-6-12-11-3-2-10(19)8-14(11)16(20)9-13(12)15(18)4-5-17(18)21/h2-3,8,12-13,15,17,19,21H,4-7,9H2,1H3
SMILES:
CC12CCC3C(C1CCC2O)CC(=O)C4=C3C=CC(=C4)O
Molecular Formula:
C18H22O3
Molecular Weight:
286.4 g/mol
3,17-Dihydroxyestra-1,3,5(10)-trien-6-one
CAS No.: 571-92-6
Natural Products
VCID: VC0191673
Molecular Formula: C18H22O3
Molecular Weight: 286.4 g/mol
| CAS No. | 571-92-6 |
|---|---|
| Product Name | 3,17-Dihydroxyestra-1,3,5(10)-trien-6-one |
| Molecular Formula | C18H22O3 |
| Molecular Weight | 286.4 g/mol |
| IUPAC Name | 3,17-dihydroxy-13-methyl-8,9,11,12,14,15,16,17-octahydro-7H-cyclopenta[a]phenanthren-6-one |
| Standard InChI | InChI=1S/C18H22O3/c1-18-7-6-12-11-3-2-10(19)8-14(11)16(20)9-13(12)15(18)4-5-17(18)21/h2-3,8,12-13,15,17,19,21H,4-7,9H2,1H3 |
| Standard InChIKey | ZHTDDOWJIRXOMA-UHFFFAOYSA-N |
| Isomeric SMILES | C[C@]12CC[C@H]3[C@H]([C@@H]1CC[C@@H]2O)CC(=O)C4=C3C=CC(=C4)O |
| SMILES | CC12CCC3C(C1CCC2O)CC(=O)C4=C3C=CC(=C4)O |
| Canonical SMILES | CC12CCC3C(C1CCC2O)CC(=O)C4=C3C=CC(=C4)O |
| Synonyms | (17b)-3,17-Dihydroxyestra-1,3,5(10)-trien-6-one; 3,17b-Dihydroxyestra-1,3,5(10)-trien-6-one; 1,3,5(10)-Estratrien-3,17b-diol-6-one |
| Reference | Ball, P., et al., Steroids, 33, 563 (1979) |
| PubChem Compound | 287809 |
| Last Modified | Nov 11 2021 |
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